2-Bromo-4-[(butylamino)methyl]-6-methoxyphenol hydrochloride

• IUPAC Name: 2-bromo-4-(butylaminomethyl)-6-methoxyphenol;hydrochloride
• InChI: InChI=1S/C12H18BrNO2.ClH/c1-3-4-5-14-8-9-6-10(13)12(15)11(7-9)16-2;/h6-7,14-15H,3-5,8H2,1-2H3;1H
• InChI Key: QTCUFGXGDDCXFU-UHFFFAOYSA-N
• Canonical SMILES: CCCCNCC1=CC(=C(C(=C1)Br)O)OC.Cl
• Molecular Formula: C12H19BrClNO2
• Molecular Weight: 324.64 g/mol

Description

2-Bromo-4-[(butylamino)methyl]-6-methoxyphenol hydrochloride, also known as 2B4MB6M, is a synthetic compound of phenolic nature. It is widely used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a pharmaceutical intermediate. The hydrochloride form of 2B4MB6M is highly soluble in water and has a melting point of 153-155°C. It has been used in a variety of scientific research applications, including drug synthesis, molecular biology, and pharmacology.

Scientific Research Applications

Isolation and Characterization

• Bromophenol derivatives, including similar compounds to 2-Bromo-4-[(butylamino)methyl]-6-methoxyphenol hydrochloride, have been isolated from red algae like Rhodomela confervoides. Their structures are elucidated using various spectroscopic methods (Zhao et al., 2004).

Antioxidant Activity

• Some bromophenol derivatives show potent antioxidant activities, suggesting their potential application in food and pharmaceutical fields as natural antioxidants (Li et al., 2011).

Synthetic Applications

• Compounds like 2-Bromo-4-[(butylamino)methyl]-6-methoxyphenol hydrochloride are used as intermediates in the preparation of various pharmaceuticals, demonstrating their significance in synthetic organic chemistry (Xu & He, 2010).

Antibacterial Properties

• Bromophenols isolated from marine algae have shown moderate antibacterial activity, highlighting their potential as antimicrobial agents (Xu et al., 2003).

Role in Carbonic Anhydrase Inhibition

• Novel bromophenols, including those similar to the compound , have been studied for their carbonic anhydrase inhibitory properties, indicating their potential in treating various diseases (Balaydın et al., 2012).

Catalytic Properties

• Certain bromophenols are investigated for their catalytic promiscuity, showing potential in various chemical reactions and syntheses (Dasgupta et al., 2020).